Cas no 71589-38-3 (1-Propanone,1-(1H-benzimidazol-1-yl)-)

• Product Name: 1-Propanone,1-(1H-benzimidazol-1-yl)-
• CAS No: 71589-38-3
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 548336
• Update Time: 2024-03-05

1-Propanone,1-(1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(1H-benzimidazol-1-yl)-
• 1H-Benzimidazole,1-(1-oxopropyl)-(9CI)
• Benzimidazole, 1-propionyl- (3CI)
• N-Propionylbenzimidazole
• 1-Propanone, 1-(1H-benzimidazol-1-yl)-

• Inchi： 1S/C10H10N2O/c1-2-10(13)12-7-11-8-5-3-4-6-9(8)12/h3-7H,2H2,1H3
• InChI Key： MBFUPPMOPDBQGJ-UHFFFAOYSA-N
• SMILES： C(N1C=NC2=CC=CC=C21)(=O)CC

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 125 °C
• Boiling Point: 318.7±25.0 °C(Predicted)
• PSA: 34.89
• pka: 2.52±0.10(Predicted)